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Compound of Interest

Compound Name: 2-Methoxy-3,5-dimethylpyrazine

Cat. No.: B149192

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxy-3,5-dimethylpyrazine is a heterocyclic organic compound belonging to the class of
methoxypyrazines. It is a potent aroma compound with a very low odor threshold, primarily
known for its strong musty, moldy, and earthy scent.[1] This compound is a significant
contributor to the "corky" taint in wine, second only to 2,4,6-trichloroanisole (TCA).[1] Its
presence has also been detected in other products such as coffee and can be produced by
certain bacteria, such as Rhizobium excellensis.[1] This technical guide provides a
comprehensive overview of the core chemical properties, synthesis, and known biological
interactions of 2-Methoxy-3,5-dimethylpyrazine.

Core Chemical Properties

The fundamental chemical and physical properties of 2-Methoxy-3,5-dimethylpyrazine are
summarized in the tables below. These properties are crucial for understanding its behavior in
various chemical and biological systems.

Table 1: General and Physical Properties
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Property Value Source
Appearance Colorless to pale yellow liquid [1]
Molecular Formula C7H10N20 [1112][31[4]
Molecular Weight 138.17 g/mol [1112][31[41[5]
Boiling Point 177.72 °C (estimated) [6]

Melting Point Not available

Density 1.043 g/cm3 (predicted)

1.383 mmHg @ 25 °C
Vapor Pressure ] [6]
(estimated)

Soluble in alcohol; Water
Solubility solubility: 1633 mg/L @ 25 °C [6]

(estimated)

logP (o/w) 1.672 (estimated) [6]

Table 2: € : | Analvtical

Data Type Details Source

Kovats Retention Index (Non-
1040, 1054, 1055 [2][5]
polar column)

Kovats Retention Index (Polar
1417, 1423, 1433, 1450 [2][5]
column)

Synthesis and Experimental Protocols

The synthesis of 2-Methoxy-3,5-dimethylpyrazine can be achieved through the methylation of
its corresponding hydroxyl precursor, 2-hydroxy-3,5-dimethylpyrazine.[7]

Experimental Protocol: Synthesis via Methylation of 2-
Hydroxy-3,5-dimethylpyrazine
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This protocol is based on the general synthesis of methoxypyrazines and is adapted for 2-
Methoxy-3,5-dimethylpyrazine.

Materials:

e 2-Hydroxy-3,5-dimethylpyrazine

o A suitable methylating agent (e.g., dimethyl sulfate, methyl iodide)

o Asuitable base (e.g., sodium hydride, potassium carbonate)

e Anhydrous aprotic solvent (e.g., tetrahydrofuran, dimethylformamide)
¢ Quenching solution (e.g., saturated ammonium chloride)

o Extraction solvent (e.qg., diethyl ether, ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)
Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve 2-hydroxy-3,5-dimethylpyrazine in the chosen anhydrous aprotic
solvent.

» Deprotonation: Cool the solution in an ice bath and add the base portion-wise with stirring.
Allow the mixture to stir for a specified time to ensure complete deprotonation of the hydroxyl

group.

o Methylation: Slowly add the methylating agent to the reaction mixture, maintaining the low
temperature. After the addition is complete, allow the reaction to warm to room temperature
and stir for several hours or until completion, as monitored by thin-layer chromatography
(TLC).

o Work-up: Carefully quench the reaction by the slow addition of the quenching solution.
Transfer the mixture to a separatory funnel and extract the aqueous layer multiple times with
the extraction solvent.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b149192?utm_src=pdf-body
https://www.benchchem.com/product/b149192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Purification: Combine the organic extracts and wash with brine. Dry the organic layer over
the drying agent, filter, and concentrate the solvent under reduced pressure. The crude
product can be further purified by column chromatography on silica gel or by distillation.

Characterization:

The final product should be characterized by spectroscopic methods such as *H NMR, 13C
NMR, and mass spectrometry to confirm its identity and purity.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific research detailing the direct involvement of 2-Methoxy-3,5-
dimethylpyrazine in distinct cellular or biochemical signaling pathways beyond its role as an
odorant. Its primary known biological effect is the stimulation of the olfactory system, leading to
the perception of its characteristic aroma.

Sensory Perception: The Olfactory Signaling Pathway

The perception of 2-Methoxy-3,5-dimethylpyrazine's aroma is mediated by the olfactory
system. This complex process begins with the interaction of the volatile molecule with olfactory
receptors in the nasal cavity and culminates in the processing of this information by the brain. A
simplified representation of this pathway is provided below.

Click to download full resolution via product page

A simplified diagram of the general olfactory signaling pathway initiated by an odorant molecule
like 2-Methoxy-3,5-dimethylpyrazine.

Conclusion
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2-Methoxy-3,5-dimethylpyrazine is a well-characterized aroma compound with significant
implications in the food and beverage industry. While its basic chemical properties are
established, further research is needed to elucidate its potential roles in biological systems
beyond olfaction. The provided synthesis protocol offers a foundation for researchers to
produce this compound for further study. A deeper understanding of its interactions with
biological targets could open new avenues for research in sensory science and potentially
other areas of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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